Diallyl sulfide
Diallyl sulfide
Diallyl sulfide is an organic sulfide.
Diallyl sulfide is a natural product found in Allium sativum, Allium chinense, and other organisms with data available.
Diallyl sulfide is a natural product found in Allium sativum, Allium chinense, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
592-88-1
VCID:
VC21224225
InChI:
InChI=1S/C6H10S/c1-3-5-7-6-4-2/h3-4H,1-2,5-6H2
SMILES:
C=CCSCC=C
Molecular Formula:
C6H10S
Molecular Weight:
114.21 g/mol
Diallyl sulfide
CAS No.: 592-88-1
Cat. No.: VC21224225
Molecular Formula: C6H10S
Molecular Weight: 114.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Diallyl sulfide is an organic sulfide. Diallyl sulfide is a natural product found in Allium sativum, Allium chinense, and other organisms with data available. |
|---|---|
| CAS No. | 592-88-1 |
| Molecular Formula | C6H10S |
| Molecular Weight | 114.21 g/mol |
| IUPAC Name | 3-prop-2-enylsulfanylprop-1-ene |
| Standard InChI | InChI=1S/C6H10S/c1-3-5-7-6-4-2/h3-4H,1-2,5-6H2 |
| Standard InChI Key | UBJVUCKUDDKUJF-UHFFFAOYSA-N |
| SMILES | C=CCSCC=C |
| Canonical SMILES | C=CCSCC=C |
| Boiling Point | 139 °C 138.00 to 139.00 °C. @ 760.00 mm Hg |
| Colorform | Colorless liquid |
| Flash Point | 46.11 °C |
| Melting Point | -85 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator